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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trimethylbenzylamine, a substituted aromatic amine, presents a unique reactivity profile
owing to the steric hindrance imposed by the three methyl groups on the benzene ring.[1] This
technical guide provides a preliminary investigation into the reactivity of this compound,
summarizing its synthesis, key reactions, and potential applications, with a focus on its utility in
organic synthesis and as a precursor for more complex molecules. The strategic placement of
the methyl groups influences its nucleophilicity and basicity, making it a subject of interest in
various chemical transformations. This document aims to serve as a foundational resource for
researchers exploring the incorporation of the 2,4,6-trimethylbenzyl moiety into novel chemical
entities.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,4,6-trimethylbenzylamine is
presented in Table 1. This data is essential for its proper handling, storage, and application in
chemical reactions.
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Property Value

Molecular Formula C1oH1sN

Molecular Weight 149.23 g/mol [2]

Appearance Solid

Boiling Point Approximately 232 °CJ[1]

Refractive Index 1.5360 to 1.5380[1]

CAS Number 40393-99-5[2]

IUPAC Name (2,4,6-trimethylphenyl)methanamine[2]

Table 1: Physicochemical Properties of 2,4,6-Trimethylbenzylamine

Synthesis of 2,4,6-Trimethylbenzylamine

The most common and efficient synthesis of 2,4,6-trimethylbenzylamine involves a two-step
process starting from mesitylene (1,3,5-trimethylbenzene). This method provides high yields
and purity.[1][3]

Synthesis Workflow
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Mesitylene

Nitration
H2S04, HNO3)

2,4,6-Trimethylnitrobenzene

Reduction
e.g., Catalytic Hydrogenation)

2,4,6-Trimethylbenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1348386?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s776046
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trimethylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trimethylbenzylamine
https://patents.google.com/patent/CN1800143A/en
https://patents.google.com/patent/CN1800143A/en
https://www.benchchem.com/product/b1348386#preliminary-investigation-of-2-4-6-trimethylbenzylamine-reactivity
https://www.benchchem.com/product/b1348386#preliminary-investigation-of-2-4-6-trimethylbenzylamine-reactivity
https://www.benchchem.com/product/b1348386#preliminary-investigation-of-2-4-6-trimethylbenzylamine-reactivity
https://www.benchchem.com/product/b1348386#preliminary-investigation-of-2-4-6-trimethylbenzylamine-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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